Cas no 3042-21-5 (1H-Pyrrole,2-methyl-5-phenyl-)

• Product Name: 1H-Pyrrole,2-methyl-5-phenyl-
• CAS No: 3042-21-5
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• MDL: MFCD01688417
• CID: 318169
• PubChem ID: 200981
• Update Time: 2025-08-03

1H-Pyrrole,2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2-methyl-5-phenyl-
• 2-Methyl-5-phenyl-1H-pyrrole
• 2-methyl-5-phenyl-1H-pyrrol
• 2-Methyl-5-phenyl-pyrrol
• 2-methyl-5-phenyl-pyrrole
• 2-Methyl-5-phenylpyrrole
• 4-methyl-2-phenylpyrrole
• 5-methyl-2-phenyl-1H-pyrrole
• 5-Methyl-2-phenylpyrrole
• AC1L45I4
• BRN 0116070
• CTK8I1064
• LS-136990
• Pyrrole, 2-methyl-5-phenyl-
• SureCN1450720
• 2-Phenyl-5-methyl-pyrrole
• SCHEMBL1450720
• 3042-21-5
• 2-Methyl-5-phenyl-1H-pyrrole #
• NS-01223
• MFCD01688417
• 5-20-07-00424 (Beilstein Handbook Reference)
• LOLZVJJIBIGCFD-UHFFFAOYSA-N
• AKOS022299992
• starbld0041508
• DTXSID30184509

• MDL： MFCD01688417
• Inchi： 1S/C11H11N/c1-9-7-8-11(12-9)10-5-3-2-4-6-10/h2-8,12H,1H3
• InChI Key： LOLZVJJIBIGCFD-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 157.08923
• Monoisotopic Mass: 157.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.052
• Boiling Point: 300.1°C at 760 mmHg
• Flash Point: 123.5°C
• Refractive Index: 1.585
• PSA: 15.79
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1H-Pyrrole,2-methyl-5-phenyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles